rac-CCT-250863
rac-CCT-250863
rac-CCT-250863 is a potent Nek2 inhibitor. exhibiting selectivity for Nek2 over PLK1, MPS1, Cdk2 and Aurora A.
Brand Name:
Vulcanchem
CAS No.:
1364269-06-6
VCID:
VC0540982
InChI:
InChI=1S/C24H25F3N4O2S/c1-14(6-7-24(25,26)27)33-20-10-16(4-5-18(20)23(29)32)19-9-17(11-30-22(19)28)21-8-15(13-34-21)12-31(2)3/h4-11,13-14H,12H2,1-3H3,(H2,28,30)(H2,29,32)/b7-6-
SMILES:
CC(C=CC(F)(F)F)OC1=C(C=CC(=C1)C2=C(N=CC(=C2)C3=CC(=CS3)CN(C)C)N)C(=O)N
Molecular Formula:
C24H25F3N4O2S
Molecular Weight:
490.5452
rac-CCT-250863
CAS No.: 1364269-06-6
Inhibitors
VCID: VC0540982
Molecular Formula: C24H25F3N4O2S
Molecular Weight: 490.5452
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1364269-06-6 |
|---|---|
| Product Name | rac-CCT-250863 |
| Molecular Formula | C24H25F3N4O2S |
| Molecular Weight | 490.5452 |
| IUPAC Name | 4-[2-amino-5-[4-[(dimethylamino)methyl]thiophen-2-yl]pyridin-3-yl]-2-[(Z)-5,5,5-trifluoropent-3-en-2-yl]oxybenzamide |
| Standard InChI | InChI=1S/C24H25F3N4O2S/c1-14(6-7-24(25,26)27)33-20-10-16(4-5-18(20)23(29)32)19-9-17(11-30-22(19)28)21-8-15(13-34-21)12-31(2)3/h4-11,13-14H,12H2,1-3H3,(H2,28,30)(H2,29,32)/b7-6- |
| Standard InChIKey | LLEOOSLUHRQCHZ-SREVYHEPSA-N |
| SMILES | CC(C=CC(F)(F)F)OC1=C(C=CC(=C1)C2=C(N=CC(=C2)C3=CC(=CS3)CN(C)C)N)C(=O)N |
| Appearance | Solid powder |
| Description | rac-CCT-250863 is a potent Nek2 inhibitor. exhibiting selectivity for Nek2 over PLK1, MPS1, Cdk2 and Aurora A. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | rac-CCT-250863 |
| PubChem Compound | 57386035 |
| Last Modified | Nov 11 2021 |
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